Cas no 885459-32-5 (<br>ethyl 2-{[(4-bromophenyl)thio]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimid ine-6-carboxylate)

• Product Name: <br>ethyl 2-{[(4-bromophenyl)thio]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimid ine-6-carboxylate
• CAS No: 885459-32-5
• MF: C₁₇H₁₄BrClN₂O₂S₂
• MW: 457.792259693146
• CID: 3106361
• PubChem ID: 3710560
• Update Time: 2025-04-21

<br>ethyl 2-{[(4-bromophenyl)thio]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimid ine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-{[(4-bromophenyl)thio]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimid ine-6-carboxylate
• 885459-32-5
• ethyl 2-{[(4-bromophenyl)sulfanyl]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• EN300-07391
• ethyl2-{[(4-bromophenyl)sulfanyl]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 2-{[(4-bromophenyl)thio]methyl}-4-chloro-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C17H14BrClN2O2S2/c1-3-23-17(22)14-9(2)13-15(19)20-12(21-16(13)25-14)8-24-11-6-4-10(18)5-7-11/h4-7H,3,8H2,1-2H3
• InChI Key： IMEMBIIMAXUMPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC1=NC(=C2C(=N1)SC(C(=O)OCC)=C2C)Cl

Computed Properties

• Exact Mass: 455.93686Da
• Monoisotopic Mass: 455.93686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 106Ų